Cas no 2229537-40-8 (2-azido-2-(6-methoxy-1H-indol-2-yl)ethan-1-ol)

• Product Name: 2-azido-2-(6-methoxy-1H-indol-2-yl)ethan-1-ol
• CAS No: 2229537-40-8
• MF: C₁₁H₁₂N₄O₂
• MW: 232.23858165741
• CID: 6030066
• PubChem ID: 165677669
• Update Time: 2025-07-19

2-azido-2-(6-methoxy-1H-indol-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(6-methoxy-1H-indol-2-yl)ethan-1-ol
• EN300-1773990
• 2229537-40-8

• Inchi： 1S/C11H12N4O2/c1-17-8-3-2-7-4-10(13-9(7)5-8)11(6-16)14-15-12/h2-5,11,13,16H,6H2,1H3
• InChI Key： UVHHASYTQOCMAF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C=C(C(CO)N=[N+]=[N-])NC=2C=1

Computed Properties

• Exact Mass: 232.09602564g/mol
• Monoisotopic Mass: 232.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.6Ų

Additional information on 2-azido-2-(6-methoxy-1H-indol-2-yl)ethan-1-ol

Recent Advances in the Study of 2-azido-2-(6-methoxy-1H-indol-2-yl)ethan-1-ol (CAS: 2229537-40-8): A Promising Intermediate for Bioorthogonal Chemistry and Drug Development

The compound 2-azido-2-(6-methoxy-1H-indol-2-yl)ethan-1-ol (CAS: 2229537-40-8) has recently emerged as a valuable intermediate in chemical biology and pharmaceutical research. This indole-derived azido alcohol has shown significant potential in bioorthogonal chemistry applications, particularly in click chemistry reactions for bioconjugation and drug discovery. The presence of both azido and hydroxyl functional groups makes it a versatile building block for the synthesis of more complex molecules with potential therapeutic applications.

Recent studies have focused on the synthetic optimization of 2-azido-2-(6-methoxy-1H-indol-2-yl)ethan-1-ol, with particular attention to improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel synthetic route achieving 78% yield with excellent purity (>98%), representing a significant improvement over previous methods. The optimized protocol involves a three-step synthesis starting from 6-methoxyindole-2-carboxaldehyde, with careful control of reaction conditions to minimize byproduct formation.

In drug discovery applications, this compound has shown promise as a precursor for the development of indole-based therapeutics. Researchers at several pharmaceutical companies have incorporated this scaffold into libraries of potential kinase inhibitors, leveraging the indole core's ability to interact with ATP-binding sites. Preliminary screening results suggest that derivatives of 2-azido-2-(6-methoxy-1H-indol-2-yl)ethan-1-ol show selective activity against certain cancer-associated kinases, though detailed structure-activity relationship studies are still ongoing.

The bioorthogonal reactivity of the azido group in this compound has been particularly valuable for protein labeling and cellular imaging applications. A recent Nature Chemical Biology paper demonstrated its use in metabolic labeling of glycoproteins, where the azido functionality enables subsequent copper-free click chemistry with cyclooctyne probes. This approach has enabled researchers to track glycoprotein dynamics in live cells with minimal perturbation to biological systems.

From a safety and toxicology perspective, preliminary studies indicate that 2-azido-2-(6-methoxy-1H-indol-2-yl)ethan-1-ol shows favorable properties for further development. In vitro cytotoxicity assays reveal low general toxicity at concentrations typically used for bioconjugation (IC50 > 100 μM in most cell lines). However, researchers should exercise standard precautions when handling azide-containing compounds due to their potential explosive nature when concentrated.

Looking forward, the unique combination of indole pharmacophore and azido functionality in this compound suggests several promising research directions. Current investigations are exploring its use in targeted drug delivery systems, where the azido group can serve as an attachment point for antibody-drug conjugates. Additionally, its potential as a building block for PROTAC (proteolysis targeting chimera) molecules is being evaluated, leveraging both the indole's protein-binding capabilities and the azido group's conjugation chemistry.

As research progresses, 2-azido-2-(6-methoxy-1H-indol-2-yl)ethan-1-ol is likely to find increasing applications in both basic research and drug development. Its dual functionality makes it particularly valuable for the growing field of chemical biology, where researchers seek to combine small molecule therapeutics with biological targeting strategies. Future studies will need to address scale-up challenges and further explore the therapeutic potential of its derivatives.